![molecular formula C14H9ClF3NO B2549406 N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide CAS No. 329906-02-7](/img/structure/B2549406.png)
N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C14H9ClF3NO and its molecular weight is 299.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide and related compounds have been extensively studied for their crystal structures. These studies reveal the bond lengths, angles, and conformations, contributing significantly to the understanding of molecular interactions in the solid state. For instance, the geometry of 4-Chloro-N-(3-chlorophenyl)benzamide was theoretically calculated and compared with XRD structures, showing agreement in bond lengths and angles (Panicker et al., 2010). Similarly, other studies focused on the crystal structures of various benzamide derivatives, detailing their conformations and intermolecular interactions (Gowda et al., 2008), (Mondal et al., 2018).
Synthesis and Characterization
The synthesis and characterization of benzamide derivatives, including this compound, have been topics of research, focusing on the production and analysis of these compounds. Studies have explored the synthesis of tritium-labeled benzamides, providing insights into their molecular structure and potential applications (Hong et al., 2015).
Spectroscopic Properties and Antipathogenic Activity
Research has also been conducted on the spectroscopic properties and antipathogenic activity of benzamide derivatives. This includes studies on new thiourea derivatives of benzamides, examining their interactions with bacterial cells and potential as antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Structural Activity Relationships in Anticancer Research
The structure-activity relationships of benzamide derivatives have been explored in the context of anticancer research. This includes the synthesis and testing of niclosamide derivatives against various cancer cells, with a focus on optimizing these compounds as potential anticancer agents (Tang et al., 2017).
Insecticidal Applications
Some studies have investigated the insecticidal properties of substituted benzamides, including their efficacy against specific insect species. This research is critical in developing new insecticides and understanding the molecular basis of their activity (Haynes, 1987).
Properties
IUPAC Name |
N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClF3NO/c15-11-5-7-12(8-6-11)19-13(20)9-1-3-10(4-2-9)14(16,17)18/h1-8H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIYRJTNBJGDRHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.